Cas no 629-39-0 (Nitric acid, octylester)

Nitric acid, octylester structure
Nitric acid, octylester structure
Product Name:Nitric acid, octylester
CAS No:629-39-0
MF:C8H17NO3
MW:175.225482702255
CID:527452
PubChem ID:61178
Update Time:2025-04-19

Nitric acid, octylester Chemical and Physical Properties

Names and Identifiers

    • Nitric acid, octylester
    • OCTYL NITRATE
    • 1-Octyl nitrate
    • n-Octyl nitrate
    • Inchi: 1S/C8H17NO3/c1-2-3-4-5-6-7-8-12-9(10)11/h2-8H2,1H3
    • InChI Key: TXQBMQNFXYOIPT-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 175.12091
  • Monoisotopic Mass: 175.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 0.9750
  • Boiling Point: 216.53°C (estimate)
  • Refractive Index: 1.4210 (estimate)
  • PSA: 52.37

Nitric acid, octylester Pricemore >>

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